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Compound of Interest

Compound Name: 4-Aminomorpholine

Cat. No.: B145821 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper disposal of chemical waste is a critical component of laboratory safety and

regulatory compliance. This guide provides a comprehensive, step-by-step procedure for the

safe disposal of 4-Aminomorpholine, ensuring the protection of personnel and the

environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to be aware of the hazards associated

with 4-Aminomorpholine and to use appropriate personal protective equipment (PPE).

Hazard Summary: 4-Aminomorpholine is classified as a flammable liquid and is harmful if

swallowed, in contact with skin, or inhaled.[1][2] It can cause skin and serious eye irritation, as

well as respiratory irritation.[1][2]

Recommended Personal Protective Equipment (PPE):
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PPE Item Specification Rationale

Gloves
Chemical-resistant nitrile

gloves.
To prevent skin contact.[1]

Eye Protection
Safety goggles or a face

shield.
To protect against splashes.[1]

Lab Coat Standard laboratory coat. To protect clothing and skin.

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.

To avoid inhalation of vapors.

[1][3]

Step-by-Step Disposal Protocol
The disposal of 4-Aminomorpholine must be handled in accordance with hazardous waste

regulations.[4][5] It should not be disposed of down the drain or in regular trash.[4][6] The

primary method of disposal is through a licensed professional waste disposal service.[1]

Step 1: Waste Collection and Segregation

Solid Waste: Collect any unused or contaminated solid 4-Aminomorpholine waste in a

dedicated, clearly labeled, and sealable container. The container must be compatible with

the chemical.

Liquid Waste: Collect liquid waste containing 4-Aminomorpholine in a separate, leak-proof,

and compatible container. Do not mix with other incompatible waste streams.[7]

Contaminated Materials: Any items that have come into contact with 4-Aminomorpholine,

such as pipette tips, gloves, and bench paper, are considered hazardous waste.[8] These

should be collected in a separate, clearly labeled hazardous waste bag or container.[8]

Step 2: Waste Labeling

Properly label all waste containers.[4] The label should include:

The words "Hazardous Waste".[4]

The full chemical name: "4-Aminomorpholine". Avoid abbreviations or chemical formulas.[4]
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The specific hazards (e.g., Flammable, Toxic, Irritant).[1][2]

The date of waste generation.[4]

The name and contact information of the principal investigator or laboratory supervisor.[4]

The department and room number where the waste was generated.[4]

Step 3: Waste Storage

Store sealed hazardous waste containers in a designated, well-ventilated, and secure area.

[8]

Ensure that the storage area is away from sources of ignition, such as heat, sparks, and

open flames.[3]

Segregate 4-Aminomorpholine waste from incompatible materials, which include acids,

strong oxidizing agents, acid anhydrides, acid chlorides, and carbon dioxide.[3][9]

Step 4: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal company to arrange for pickup.[4][8]

Provide them with a complete list of the chemicals for disposal, including quantities.[4]

Follow their specific instructions for packaging and collection.

Experimental Protocols
Specific experimental protocols for the neutralization or in-lab destruction of 4-
Aminomorpholine are not readily available and are not recommended. The standard and

safest procedure is to have it disposed of by a licensed professional waste disposal service

that will likely use high-temperature incineration.[1][8]

Quantitative Data Summary
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Property Value Source

Molecular Formula C₄H₁₀N₂O [1][2]

Molecular Weight 102.14 g/mol [1][2]

Flash Point 58 °C (136.4 °F) - closed cup

Boiling Point 168 °C (lit.)

Density 1.059 g/mL at 25 °C (lit.)

UN Number 1993 [3][10]

Hazard Class 3 (Flammable Liquid) [3][10]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 4-
Aminomorpholine.

4-Aminomorpholine Disposal Workflow
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Caption: Logical workflow for the proper disposal of 4-Aminomorpholine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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